Cas no 53445-05-9 (1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester)
53445-05-9 structure
Product Name:1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester
CAS No:53445-05-9
MF:C12H18O5
MW:242.268324375153
CID:357229
PubChem ID:12842443
Update Time:2025-04-19
1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester
- diethyl 3-oxocyclohexane-1,2-dicarboxylate
- DTXSID40511266
- SCHEMBL2006803
- 53445-05-9
-
- Inchi: 1S/C12H18O5/c1-3-16-11(14)8-6-5-7-9(13)10(8)12(15)17-4-2/h8,10H,3-7H2,1-2H3
- InChI Key: JZQNQCRNIJRGTL-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCCC(C1C(=O)OCC)=O)=O
Computed Properties
- Exact Mass: 242.11544
- Monoisotopic Mass: 242.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
53445-05-9 (1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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